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Compound of Interest

Compound Name: 5-Bromo-2,4-dichloropyrimidine

Cat. No.: B017362 Get Quote

An In-depth Technical Guide to 5-Bromo-2,4-dichloropyrimidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2,4-dichloropyrimidine,

a key intermediate in the synthesis of a wide range of biologically active molecules. This

document details its chemical and physical properties, provides an experimental protocol for its

synthesis, and explores its applications in medicinal chemistry and agrochemical development.

Core Properties of 5-Bromo-2,4-dichloropyrimidine
5-Bromo-2,4-dichloropyrimidine is a halogenated pyrimidine derivative valued for its utility as

a versatile building block in organic synthesis.[1][2] Its reactivity, stemming from the presence

of two chlorine atoms and one bromine atom on the pyrimidine ring, allows for selective

functionalization, making it a valuable precursor in the development of pharmaceuticals and

other fine chemicals.[2]

Quantitative Data Summary
The key physical and chemical properties of 5-Bromo-2,4-dichloropyrimidine are

summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C₄HBrCl₂N₂[1][3][4]

Molecular Weight 227.87 g/mol [1][3][4]

Appearance White solid or colorless liquid[1][5]

Melting Point 29-30 °C[1][6]

Boiling Point 128 °C at 15 mmHg[1][6]

Density 1.781 g/mL at 25 °C[6]

Refractive Index n20/D 1.603[6]

CAS Number 36082-50-5[1][4]

Synthesis of 5-Bromo-2,4-dichloropyrimidine
The synthesis of 5-Bromo-2,4-dichloropyrimidine is typically achieved through the

chlorination of 5-bromouracil.[2] A general experimental protocol is detailed below.

Experimental Protocol: Synthesis from 5-Bromouracil
This protocol outlines a common method for the synthesis of 5-Bromo-2,4-
dichloropyrimidine.[3][6]

Materials:

5-bromouracil

Phosphorus pentachloride (PCl₅)

1,1,2-Trichloroethane

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSO₄)

Ice water
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Procedure:

In a reaction flask, combine 5-bromouracil (e.g., 6.0 g, 31.4 mmol) with phosphorus

pentachloride (e.g., 16.4 g, 87.9 mmol).[3]

Add 1,1,2-trichloroethane (e.g., 50 mL) as the solvent.[3]

Heat the reaction mixture to reflux. The mixture will transform from a suspension to a light

yellow, transparent solution.[3]

Monitor the reaction progress using thin-layer chromatography (TLC) until the 5-bromouracil

is completely consumed.[3]

Once the reaction is complete, cool the mixture to room temperature.[3]

Carefully pour the reaction mixture into stirred ice water and continue stirring for 1 hour.[3]

Extract the aqueous phase with dichloromethane (3 x 50 mL).[3]

Combine the organic layers and dry over anhydrous magnesium sulfate.[3]

Remove the solvent by evaporation under reduced pressure to obtain the crude product as a

light yellow, transparent liquid.[3]

Purify the crude product by silica gel column chromatography to yield 5-Bromo-2,4-
dichloropyrimidine.[3]
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Reaction Setup

Reaction

Workup and Purification

5-bromouracil

Combine in Reaction Flask

Phosphorus pentachloride 1,1,2-Trichloroethane (solvent)

Heat to Reflux

Monitor by TLC

Cool to Room Temperature

Reaction Complete

Quench with Ice Water

Extract with Dichloromethane

Dry Organic Layer

Evaporate Solvent

Silica Gel Column Chromatography

5-Bromo-2,4-dichloropyrimidine (Final Product)
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5-Bromo-2,4-dichloropyrimidine

Nucleophilic Aromatic Substitution (SNAr)

Step 1

Substituted Pyrimidine Intermediate

Pd-Catalyzed Cross-Coupling
(e.g., Suzuki, Sonogashira)

Further Functionalization

Step 2

Biologically Active Molecules
(e.g., Pharmaceuticals, Agrochemicals)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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